Cas no 2171943-45-4 (1-1-amino-2-(oxolan-3-yl)ethylcyclooctan-1-ol)

• Product Name: 1-1-amino-2-(oxolan-3-yl)ethylcyclooctan-1-ol
• CAS No: 2171943-45-4
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5800645
• PubChem ID: 165598847
• Update Time: 2025-06-30

1-1-amino-2-(oxolan-3-yl)ethylcyclooctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-amino-2-(oxolan-3-yl)ethylcyclooctan-1-ol
• 1-[1-amino-2-(oxolan-3-yl)ethyl]cyclooctan-1-ol
• EN300-1641496
• 2171943-45-4

• Inchi： 1S/C14H27NO2/c15-13(10-12-6-9-17-11-12)14(16)7-4-2-1-3-5-8-14/h12-13,16H,1-11,15H2
• InChI Key： NCDRZWASTMVBFU-UHFFFAOYSA-N
• SMILES： OC1(CCCCCCC1)C(CC1COCC1)N

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-1-amino-2-(oxolan-3-yl)ethylcyclooctan-1-ol

Recent Advances in the Study of 1-1-amino-2-(oxolan-3-yl)ethylcyclooctan-1-ol (CAS: 2171943-45-4)

In recent years, the compound 1-1-amino-2-(oxolan-3-yl)ethylcyclooctan-1-ol (CAS: 2171943-45-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclooctane and oxolane structural motifs, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 1-1-amino-2-(oxolan-3-yl)ethylcyclooctan-1-ol. Recent publications have detailed novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a streamlined, enantioselective synthesis method that significantly reduces the number of steps while maintaining high stereochemical purity. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations of 1-1-amino-2-(oxolan-3-yl)ethylcyclooctan-1-ol have revealed its potential as a modulator of specific biological targets. Preliminary in vitro and in vivo studies suggest that the compound exhibits selective binding affinity to G-protein-coupled receptors (GPCRs), which are implicated in a range of diseases, including neurological disorders and metabolic syndromes. Researchers have also explored its potential as an anti-inflammatory agent, with early data indicating inhibitory effects on key inflammatory mediators such as NF-κB and COX-2.

In addition to its therapeutic potential, the safety profile of 1-1-amino-2-(oxolan-3-yl)ethylcyclooctan-1-ol has been a focal point of recent investigations. Toxicological studies conducted in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. These findings support the compound's candidacy for further development and highlight the need for comprehensive pharmacokinetic and pharmacodynamic studies to fully understand its behavior in biological systems.

Looking ahead, the research community is optimistic about the prospects of 1-1-amino-2-(oxolan-3-yl)ethylcyclooctan-1-ol. Ongoing studies aim to explore its applications in combination therapies and its potential to address unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, paving the way for new treatment options in the near future.